Cas no 52748-35-3 (tetrahydro-pyran-4-carbaldehyde oxime)

• Product Name: tetrahydro-pyran-4-carbaldehyde oxime
• CAS No: 52748-35-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 3036292
• PubChem ID: 76979141
• Update Time: 2025-04-21

tetrahydro-pyran-4-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• tetrahydro-pyran-4-carbaldehyde oxime
• QFNMOFYAAZJZHG-UHFFFAOYSA-N
• DB-189464
• AKOS017332342
• Tetrahydro-2h-pyran-4-carboxaldehyde oxime
• SCHEMBL285716
• 52748-35-3

• Inchi： 1S/C6H11NO2/c8-7-5-6-1-3-9-4-2-6/h5-6,8H,1-4H2
• InChI Key： QFNMOFYAAZJZHG-UHFFFAOYSA-N
• SMILES： O1CCC(C=NO)CC1

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82000
• LogP: 0.87300